Cas no 77062-87-4 (Phenol, 4-(3-azabicyclo[3.1.0]hex-1-yl)-)

Phenol, 4-(3-azabicyclo[3.1.0]hex-1-yl)- structure
77062-87-4 structure
Product Name:Phenol, 4-(3-azabicyclo[3.1.0]hex-1-yl)-
CAS No:77062-87-4
MF:C11H13NO
MW:175.227022886276
CID:530598
PubChem ID:12719878
Update Time:2025-04-19

Phenol, 4-(3-azabicyclo[3.1.0]hex-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(3-azabicyclo[3.1.0]hex-1-yl)-
    • 4-(3-azabicyclo[3.1.0]hexan-1-yl)phenol
    • DTXSID20507980
    • CHEMBL1192651
    • SCHEMBL4713090
    • 77062-87-4
    • Inchi: 1S/C11H13NO/c13-10-3-1-8(2-4-10)11-5-9(11)6-12-7-11/h1-4,9,12-13H,5-7H2
    • InChI Key: RGINTRAZICXBHL-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C12CNCC1C2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų
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